Cas no 2167002-19-7 (2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl-)

• Product Name: 2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl-
• CAS No: 2167002-19-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 5993005
• PubChem ID: 138030188
• Update Time: 2025-10-28

2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl-
• 4-Phenyl-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
• E73373
• EN300-702883
• 2167002-19-7

• Inchi： 1S/C12H12O3/c13-11(14)10-9-6-12(10,7-15-9)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,13,14)
• InChI Key： SDNCXHWVQSCSRW-UHFFFAOYSA-N
• SMILES： C12CC(C3=CC=CC=C3)(C1C(O)=O)CO2

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 378.9±35.0 °C(Predicted)
• pka: 4.06±0.40(Predicted)

Additional information on 2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl-

2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl-

The compound 2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl-, also known by its CAS number 2167002-19-7, is a unique bicyclic structure with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic carboxylic acids, characterized by its fused ring system and the presence of a phenyl group at the 4-position, which contributes to its distinct chemical properties.

The structure of 2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl- consists of a bicyclic framework with an oxygen atom in the six-membered ring, creating a strained and rigid conformation. The carboxylic acid group at the 5-position plays a crucial role in its reactivity and functionalization possibilities. The phenyl group at the 4-position introduces aromaticity and enhances the compound's stability and electronic properties.

Recent studies have highlighted the importance of bicyclic compounds like 2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl- in drug design and development. The rigid structure of this compound allows for precise control over molecular interactions, making it a valuable scaffold for designing bioactive molecules. Researchers have explored its potential as a building block for creating novel antibiotics, anti-inflammatory agents, and other therapeutic agents.

In terms of synthesis, 2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl- can be prepared through various routes, including cycloaddition reactions and ring-closing metathesis. These methods leverage the strained bicyclic system to achieve high yields and selectivity in the formation of the desired product. The presence of the phenyl group facilitates further functionalization through substitution or coupling reactions, enabling the creation of derivatives with diverse biological activities.

The unique properties of 2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl- have also made it a subject of interest in materials science. Its rigid structure and aromatic substituents make it suitable for applications in polymer chemistry and as a component in advanced materials with tailored mechanical and electronic properties.

In conclusion, 2-Oxabicyclo[2.1.1]hexane-5-carboxylic acid, 4-phenyl-, with its distinctive bicyclic framework and functional groups, represents a versatile compound with broad applications across multiple disciplines. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemical science.